6-acetyl-2-[[2-(4-fluorophenyl)sulfanylacetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-acetyl-2-[[2-(4-fluorophenyl)sulfanylacetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C18H18FN3O3S2/c1-10(23)22-7-6-13-14(8-22)27-18(16(13)17(20)25)21-15(24)9-26-12-4-2-11(19)3-5-12/h2-5H,6-9H2,1H3,(H2,20,25)(H,21,24)
• InChI Key: RLVDSESWWGVWFH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C18H18FN3O3S2
• Molecular Weight: 407.5 g/mol

Description

6-acetyl-2-[[2-(4-fluorophenyl)sulfanylacetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H18FN3O3S2 and its molecular weight is 407.48. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Heterocyclic Compounds

  6-acetyl-2-[[2-(4-fluorophenyl)sulfanylacetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide is a compound that can be synthesized and manipulated to create various heterocyclic compounds. Its reactions with different chemicals lead to the formation of diverse pyridothienopyrimidines and pyridothienotriazines, which are useful in synthesizing new cycloalkapyrido-thienopyrimidines and cycloalkapyridothienotriazinones (Al‐Sehemi & Bakhite, 2005).

• Antimicrobial Properties

  Some derivatives of this compound have been synthesized and tested for their antimicrobial activities. The compound's structure allows it to be a precursor for various heterocycles with potential antimicrobial properties (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

• Antiproliferative Activity

  The compound has shown potential in the field of cancer research due to its antiproliferative activities. Modifying certain functional groups in the compound affects its activity against specific enzymes, which is crucial for developing cancer therapeutics (van Rensburg et al., 2017).

• Biochemical Applications

  The compound and its derivatives have been studied for their biochemical applications, including effects on DNA synthesis in cells and potential as inhibitors for specific cellular processes. The structural properties of the compound, such as the presence of a thiophene moiety and carboxamide groups, play a significant role in these biochemical interactions (Rawe et al., 2006).

• Non-linear Optical and Molecular Docking Studies

  The compound has been used in experimental and computational studies to explore its non-linear optical properties and molecular docking potential. These studies provide insights into the compound's interaction with biological targets and its potential applications in materials science and bioinformatics (Jayarajan et al., 2019).